Cas no 1261845-78-6 (4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl)
4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative characterized by its chloro and trifluoromethyl functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of electron-withdrawing trifluoromethyl groups enhances its reactivity in cross-coupling reactions, while the chloro substituent provides a versatile handle for further functionalization. Its structural rigidity and fluorine content contribute to improved metabolic stability and lipophilicity in derived compounds. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. It is supplied with high purity to ensure consistent performance in synthetic applications.
1261845-78-6 structure
Product Name:4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl
CAS No:1261845-78-6
MF:C14H7ClF6
MW:324.648803949356
CID:4990904
Update Time:2025-08-04
4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl
-
- Inchi： 1S/C14H7ClF6/c15-10-5-6-11(12(7-10)14(19,20)21)8-1-3-9(4-2-8)13(16,17)18/h1-7H
- InChI Key： KPOXRVAJYMCNNW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 342
- XLogP3: 5.9
- Topological Polar Surface Area: 0
4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011011201-250mg |
4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl |
1261845-78-6 | 97% | 250mg |
489.60 USD | 2021-07-04 | |
| Alichem | A011011201-500mg |
4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl |
1261845-78-6 | 97% | 500mg |
798.70 USD | 2021-07-04 | |
| Alichem | A011011201-1g |
4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl |
1261845-78-6 | 97% | 1g |
1,534.70 USD | 2021-07-04 |
4-Chloro-2,4'-bis-(trifluoromethyl)biphenyl Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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